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Cat. No.: B139552

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-lodobenzoic acid ethyl ester, a halogenated aromatic ester, is a versatile building block in
modern organic synthesis. Its unique molecular architecture, featuring an iodine atom and an
ethyl ester group on a benzene ring, makes it a valuable precursor for the synthesis of a wide
array of complex organic molecules. This technical guide provides a comprehensive overview
of its chemical identity, physicochemical properties, synthesis, and applications, with a
particular focus on its role in pharmaceutical research and development.

Chemical Identity and Synonyms

The nomenclature and various identifiers for 3-iodobenzoic acid ethyl ester are crucial for
accurate scientific communication and procurement.

IUPAC Name: ethyl 3-iodobenzoate[1]
Synonyms:

o 3-lodobenzoic Acid Ethyl Ester[1]

o Ethyl m-iodobenzoate[1]

e Benzoic acid, 3-iodo-, ethyl ester[1]
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Chemical Structure:

Caption: Molecular structure of 3-iodobenzoic acid ethyl ester.

Physicochemical Properties

A summary of the key physicochemical properties of 3-iodobenzoic acid ethyl ester is
presented in the table below, providing essential data for experimental design and safety
considerations.

Property Value Reference
Molecular Formula CoHslO2 [1]
Molecular Weight 276.07 g/mol [1112]
CAS Number 58313-23-8

Colorless to light orange to
Appearance o

yellow clear liquid

Not applicable (liquid at room
Melting Point PP (ia

temperature)
Boiling Point 272 °C (lit.) [2]
Density 1.64 g/mL at 25 °C (lit.) [2]
Refractive Index n20/D 1.581 (lit.) [2]

- Insoluble in water. Soluble in

Solubility ]

common organic solvents.
Flash Point 110 °C (closed cup)

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3-
iodobenzoic acid ethyl ester. The following spectral information is available:
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e 1H NMR: Spectra are available and provide characteristic signals for the aromatic and ethyl
protons.[3]

e 13C NMR: Available spectra show distinct peaks for the aromatic and ester carbons.[3]

e Infrared (IR) Spectroscopy: IR spectra are available, displaying key absorption bands for the
carbonyl group of the ester and the aromatic ring.[3]

e Mass Spectrometry (MS): Mass spectral data is available, which can be used to confirm the
molecular weight and fragmentation pattern.[3]

Experimental Protocols

Synthesis of 3-lodobenzoic Acid Ethyl Ester via Fischer
Esterification

The most common method for the preparation of 3-iodobenzoic acid ethyl ester is the Fischer
esterification of 3-iodobenzoic acid with ethanol in the presence of a strong acid catalyst.

Reaction:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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